Cas no 2680554-28-1 (2-4-(chloromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid)

• Product Name: 2-4-(chloromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid
• CAS No: 2680554-28-1
• MF: C₁₁H₉ClF₃NO₃
• MW: 295.6422727108
• CID: 5630273
• PubChem ID: 165943507
• Update Time: 2025-06-27

2-4-(chloromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(chloromethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid
• EN300-28289360
• 2680554-28-1
• 2-4-(chloromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid

• Inchi： 1S/C11H9ClF3NO3/c12-5-6-1-3-7(4-2-6)8(9(17)18)16-10(19)11(13,14)15/h1-4,8H,5H2,(H,16,19)(H,17,18)
• InChI Key： PMCZZZWMFWKNFA-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)C(C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 295.0223053g/mol
• Monoisotopic Mass: 295.0223053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-4-(chloromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid

Introduction to 2-4-(chloromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid (CAS No. 2680554-28-1)

2-4-(chloromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2680554-28-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit both chiral and fluorinated characteristics, making it a promising candidate for the development of novel therapeutic agents.

The molecular structure of 2-4-(chloromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid consists of a phenyl ring substituted with a chloromethyl group at the 2 and 4 positions, and an amino group linked to a trifluoroacetamide moiety. This arrangement confers upon the molecule a high degree of reactivity, which can be exploited in various synthetic pathways. The presence of the trifluoroacetamide group enhances the compound's solubility in polar solvents and improves its metabolic stability, key factors in drug design.

In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties, such as increased bioavailability and extended half-life. The trifluoroacetamide moiety in 2-4-(chloromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid is particularly noteworthy, as it has been shown to enhance binding affinity to biological targets by influencing electronic distributions and steric interactions.

One of the most compelling aspects of this compound is its potential role in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including inflammation, infection, and cancer. Inhibiting specific proteases has become a major strategy in drug development, with many successful therapeutics on the market. The chloromethyl group in 2-4-(chloromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid provides a versatile handle for further functionalization, allowing chemists to tailor the molecule for targeted protease inhibition.

Recent studies have highlighted the compound's utility in the synthesis of novel antiviral agents. Viruses rely on host cell machinery for replication, making proteases essential targets for antiviral therapy. The structural features of 2-4-(chloromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid make it an attractive scaffold for designing inhibitors that can disrupt viral replication cycles without affecting host enzymes. Preliminary research suggests that derivatives of this compound exhibit potent activity against certain viral proteases.

The field of drug discovery has also seen significant advancements in computational chemistry and molecular modeling. These tools have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. When applied to 2-4-(chloromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid, computational studies have revealed that its structure is well-suited for interacting with specific protease active sites. This insight has guided the design of more potent and selective inhibitors.

Another area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes involved in cell signaling pathways and are often dysregulated in cancer and other diseases. Inhibiting kinases has emerged as a key therapeutic strategy, with numerous kinase inhibitors already approved for clinical use. The unique combination of functional groups in 2-4-(chloromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid makes it a versatile scaffold for designing kinase inhibitors with improved efficacy and reduced side effects.

The synthesis of 2680554-28-1 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include chlorination of the phenyl ring followed by condensation with trifluoroacetonitrile under acidic conditions. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research and development purposes.

In conclusion, 2680554-28-1 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of potential applications. Its role as a building block for protease inhibitors, antiviral agents, kinase inhibitors, and other therapeutic agents underscores its importance in modern drug discovery efforts. As research continues to uncover new applications for this compound, 2680554-28-1 is poised to play an increasingly important role in the development of next-generation therapeutics.